(3beta)-20-Oxopregn-5-en-3-yl sulfate

• Molecular Formula: C21H31O5S-
• Molecular Weight: 395.5 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate
• InChI: InChI=1S/C21H32O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19H,5-12H2,1-3H3,(H,23,24,25)/p-1/t15-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key: DIJBBUIOWGGQOP-QGVNFLHTSA-M
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OS(=O)(=O)[O-])C)C
• Canonical SMILES: CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C

Description

Pregnenolone sulfate(1-) is a steroid sulfate oxoanion that is the conjugate base of pregnenolone sulfate, obtained by deprotonation of the sulfo group;  major species at pH 7.3. It is a conjugate base of a pregnenolone sulfate.

Scientific Research Applications

• Antiviral Activity : Natural sulfated polyhydroxysteroids, including derivatives of (3beta)-20-Oxopregn-5-en-3-yl sulfate, have been studied for their antiviral properties. These compounds, both synthetic and natural, show inhibitory effects against DNA and RNA viruses (Comin et al., 1999).

• Inhibition of Enzymatic Activity : Various steroidal compounds, including those structurally related to (3beta)-20-Oxopregn-5-en-3-yl sulfate, have been synthesized to investigate their potential as inhibitors of specific enzymes, such as 17α-hydroxylase-C17,20-lyase, which play crucial roles in steroidogenesis (Ondré et al., 2008).

• Natural Saponins : Research has been conducted on sulfated triterpene glycosides, which are structurally similar to (3beta)-20-Oxopregn-5-en-3-yl sulfate. These compounds, found in various plants, exhibit a range of bioactivities and have been isolated and characterized for further study (Sanchez-Contreras et al., 1998).

• Synthetic Derivatives for Medical Studies : Synthesis of specifically deuterium-labelled derivatives of pregnanolone and pregnanediol sulfates has been reported for metabolic studies in humans. These derivatives are valuable for understanding the metabolism and function of these compounds in the human body (Baillie et al., 1975).

• Potential Inhibitors of GABA Receptors : Certain 3beta-hydroxysteroids and sulfated compounds similar to (3beta)-20-Oxopregn-5-en-3-yl sulfate have been studied for their effects on GABA(A) receptors. These compounds show potential as antagonists, impacting receptor functions in various ways (El‐Etr et al., 1998).

• GRP78 Inhibitor for Cancer Therapy : A derivative of (3beta)-20-Oxopregn-5-en-3-yl sulfate has been studied as an inhibitor of the 78 kDa glucose-regulated protein (GRP78), showing potential for inhibiting colorectal cancer cell growth (Mhaidat et al., 2016).

• Enzymic Conversion Studies : The enzymic conversion of 3beta-hydroxy-5-ene-steroids and their sulfates to 3-oxo-4-ene-steroids has been investigated to increase sensitivity in mass spectrometry analyses, highlighting their analytical and diagnostic applications (Higashi et al., 2005).